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Compound of Interest

Compound Name: 1-Methoxy-1,3-butadiene

Cat. No.: B8710913 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1-Methoxy-1,3-butadiene is a valuable reagent in organic synthesis, primarily utilized as an

electron-rich diene in cycloaddition reactions. Its substituted diene structure allows for the

regio- and stereocontrolled formation of six-membered rings, a common motif in many natural

products and pharmaceutically active compounds. This technical guide provides an in-depth

overview of its chemical properties, synthesis, key reactions, and safety protocols, tailored for

professionals in research and development.

Chemical Identity and Properties
1-Methoxy-1,3-butadiene is a colorless to light yellow liquid. The presence of the methoxy

group significantly influences its reactivity, making it a more nucleophilic diene compared to the

unsubstituted 1,3-butadiene. This compound exists as a mixture of (E) and (Z) isomers, with

distinct CAS numbers for each stereoisomer and the general mixture.

Table 1: Chemical Identifiers
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Identifier Value

Molecular Formula C₅H₈O[1][2][3]

Molecular Weight 84.12 g/mol [1][2][3]

CAS Number (Isomer unspecified) 3036-66-6[1][2][3]

(E)-isomer CAS Number 10034-09-0

(Z)-isomer CAS Number 19774-38-0

EC Number 221-234-1[2]

Beilstein/REAXYS Number 1420823[2]

Table 2: Physical and Chemical Properties
Property Value

Appearance Colorless to very dark yellow liquid

Boiling Point 91 °C (lit.)[1]

Density 0.83 g/mL at 25 °C (lit.)[1]

Refractive Index (n20/D) 1.464 (lit.)[1]

Flash Point -6 °C (closed cup)[2]

Solubility Soluble in chloroform[1]

Storage Temperature 2-8°C[2]

Spectroscopic Data
Spectroscopic analysis is crucial for the identification and characterization of 1-Methoxy-1,3-
butadiene and its reaction products.

Table 3: NMR Spectral Data
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Nucleus Chemical Shift (δ) ppm Notes

¹H NMR

Data for cis and trans isomers

have been analyzed in detail.

Long-range couplings involving

the methoxy protons are

reported as: ⁴J(HCOCH) =

-0.34 Hz, ⁵J(HCOCCH) = -0.29

Hz, and ⁶J(HCOCCCH) =

+/-0.12 Hz for the trans isomer.

¹³C NMR

The proton-coupled ¹³C NMR

spectra are consistent with a

planar conformation for the

methoxy group. The OMe ¹³C

chemical shift is sensitive to

the s-syn or s-anti orientation.

Table 4: IR Spectral Data
Wavenumber (cm⁻¹) Assignment

~3100-2900 C-H stretching (alkenyl and alkyl)

~1650-1580 C=C stretching (conjugated diene)

~1250-1000 C-O stretching (ether)

Experimental Protocols
Synthesis of 1-Methoxy-1,3-butadiene
A common laboratory-scale synthesis involves the pyrolysis of 1,1,3-trimethoxybutane. This

procedure provides a reliable method for obtaining the desired diene.

Protocol: Pyrolysis of 1,1,3-Trimethoxybutane

Apparatus Setup: A pyrolysis apparatus is assembled consisting of a flask to heat the

starting material, a heated tube packed with a catalyst, a condenser, and a receiving flask

cooled in an ice bath.
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Catalyst: A synthetic barium silicate catalyst (e.g., BaO:5SiO₂) is packed into the pyrolysis

tube.

Pyrolysis: 1,1,3-Trimethoxybutane is heated and the vapors are passed over the heated

catalyst. The temperature of the catalyst bed is a critical parameter and should be optimized.

Product Collection: The pyrolysate is collected in the cooled receiving flask.

Purification: The collected liquid is then purified by fractional distillation to yield 1-Methoxy-
1,3-butadiene. Yields of up to 80% have been reported.

Apparatus Setup Reaction & Purification

1,1,3-Trimethoxybutane
in Flask

Heated Tube with
Barium Silicate Catalyst

Vaporization
Condenser & Cold Trap

Pyrolysis
PyrolysisCollection Fractional Distillation

Purification
Pure 1-Methoxy-1,3-butadiene

Isolation

Click to download full resolution via product page

Synthesis of 1-Methoxy-1,3-butadiene via Pyrolysis.

Diels-Alder Reaction: A Representative Protocol
The Diels-Alder reaction is a cornerstone of the application of 1-Methoxy-1,3-butadiene. The

following is a general protocol for its reaction with an activated dienophile, such as maleic

anhydride.

Protocol: Diels-Alder Cycloaddition

Reaction Setup: To a dry, round-bottom flask equipped with a magnetic stir bar and a reflux

condenser under an inert atmosphere (e.g., nitrogen or argon), add the dienophile (1.0

equivalent).

Solvent Addition: Add an appropriate anhydrous solvent (e.g., toluene, xylene) to dissolve

the dienophile.
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Diene Addition: Add 1-Methoxy-1,3-butadiene (1.0 - 1.2 equivalents) to the solution.

Reaction: Heat the reaction mixture to the desired temperature (reflux is common) and

monitor the reaction progress using a suitable technique such as Thin Layer

Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

Workup: Once the reaction is complete, cool the mixture to room temperature. The workup

procedure will vary depending on the product's properties but typically involves:

Removal of the solvent under reduced pressure.

Dissolving the residue in an organic solvent (e.g., ethyl acetate) and washing with water

and brine.

Drying the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄).

Filtering and concentrating the solution to obtain the crude product.

Purification: Purify the crude product by a suitable method, such as recrystallization or

column chromatography, to obtain the desired Diels-Alder adduct.
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General Workflow for a Diels-Alder Reaction.
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Safety and Handling
1-Methoxy-1,3-butadiene is a highly flammable liquid and vapor. It should be handled in a

well-ventilated fume hood, away from ignition sources. Personal protective equipment (PPE),

including safety glasses, flame-retardant lab coat, and appropriate gloves, must be worn.

Hazards:

Flammability: Highly flammable liquid and vapor.[2]

Toxicity: Harmful if swallowed. May cause eye and skin irritation upon prolonged contact.

Reactivity: May form explosive peroxides upon prolonged exposure to air. Ethers can react

violently with strong oxidizing agents.

Storage:

Store in a cool, dry, well-ventilated area away from heat and direct sunlight.

Keep the container tightly closed.

Store under an inert atmosphere to prevent peroxide formation.

Recommended storage temperature is between 2-8°C.[2]

Spill and Disposal:

In case of a spill, remove all ignition sources and ventilate the area. Absorb the spill with an

inert material and dispose of it as hazardous waste in accordance with local, state, and

federal regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://dev.spectrabase.com/spectrum/I5MfoDCnBA
http://pnorris.people.ysu.edu/Semesters/3719X2004/LabSession10.pdf
https://www.researchgate.net/publication/229550484_Methoxy_group_conformation_effects_on_13C_NMR_parameters_in_1-cis-methoxy-_and_1-trans-methoxy-13-trans-butadiene
https://www.benchchem.com/product/b8710913#1-methoxy-1-3-butadiene-cas-number-and-molecular-formula
https://www.benchchem.com/product/b8710913#1-methoxy-1-3-butadiene-cas-number-and-molecular-formula
https://www.benchchem.com/product/b8710913#1-methoxy-1-3-butadiene-cas-number-and-molecular-formula
https://www.benchchem.com/product/b8710913#1-methoxy-1-3-butadiene-cas-number-and-molecular-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b8710913?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8710913?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

